Cas no 1805133-12-3 (4,5-Bis(trifluoromethyl)-2-iodomandelic acid)

• Product Name: 4,5-Bis(trifluoromethyl)-2-iodomandelic acid
• CAS No: 1805133-12-3
• MF: C₁₀H₅F₆IO₃
• MW: 414.039796590805
• CID: 4964711
• Update Time: 2025-10-05

4,5-Bis(trifluoromethyl)-2-iodomandelic acid Chemical and Physical Properties

Names and Identifiers

• 4,5-Bis(trifluoromethyl)-2-iodomandelic acid

• Inchi： 1S/C10H5F6IO3/c11-9(12,13)4-1-3(7(18)8(19)20)6(17)2-5(4)10(14,15)16/h1-2,7,18H,(H,19,20)
• InChI Key： QLQUOYONPBISFB-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)(F)F)=C(C(F)(F)F)C=C1C(C(=O)O)O

Computed Properties

• Exact Mass: 413.91876 g/mol
• Monoisotopic Mass: 413.91876 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 57.5
• Molecular Weight: 414.04

Additional information on 4,5-Bis(trifluoromethyl)-2-iodomandelic acid

Comprehensive Overview of 4,5-Bis(trifluoromethyl)-2-iodomandelic acid (CAS No. 1805133-12-3)

4,5-Bis(trifluoromethyl)-2-iodomandelic acid (CAS No. 1805133-12-3) is a highly specialized fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the presence of trifluoromethyl groups and an iodo-substituted mandelic acid backbone, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of enzyme inhibitors and proteolysis-targeting chimeras (PROTACs), which are currently trending topics in medicinal chemistry.

The compound's CAS number 1805133-12-3 serves as a critical identifier for regulatory and sourcing purposes, ensuring precise communication across scientific and industrial sectors. Its trifluoromethyl groups enhance metabolic stability and lipophilicity, traits highly sought after in modern small-molecule therapeutics. This aligns with the growing demand for fluorinated compounds in the pharmaceutical industry, as evidenced by frequent searches for "fluorine in drug design" and "trifluoromethyl benefits in pharmaceuticals" across academic and commercial platforms.

In synthetic chemistry, 4,5-Bis(trifluoromethyl)-2-iodomandelic acid is often utilized as a building block for complex molecular architectures. Its iodo-substitution provides a versatile handle for further functionalization via cross-coupling reactions, a topic frequently queried in organic synthesis forums. The compound's role in palladium-catalyzed reactions and click chemistry applications has been widely discussed in recent literature, reflecting its relevance to cutting-edge methodologies like late-stage fluorination and bioconjugation techniques.

From an analytical perspective, the compound's structural elucidation often involves advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS). These methods are frequently searched in conjunction with "fluorinated compound characterization," highlighting the technical challenges and solutions associated with such molecules. The electron-withdrawing nature of its substituents also makes it an interesting subject for computational chemistry studies, particularly in density functional theory (DFT) calculations predicting reactivity patterns.

Industrial applications of CAS 1805133-12-3 extend to materials science, where its derivatives contribute to the development of high-performance polymers with enhanced thermal and chemical resistance. This connects to popular searches around "fluoropolymers for extreme environments" and "specialty chemicals for electronics." The compound's potential in liquid crystal formulations and organic semiconductors further positions it as a material of interest for next-generation optoelectronic devices.

Quality control of 4,5-Bis(trifluoromethyl)-2-iodomandelic acid requires stringent HPLC purity analysis, a process often explored in "QC methods for fluorinated compounds" searches. The pharmaceutical industry's emphasis on ICH guidelines for impurities has increased demand for reliable analytical standards of such niche compounds. This aligns with broader industry trends toward quality-by-design (QbD) approaches in chemical manufacturing.

Environmental considerations surrounding fluorinated compounds have also shaped research directions, with queries like "biodegradability of CF3-containing molecules" gaining traction. While 1805133-12-3 itself isn't classified as environmentally hazardous, its derivatives' ecological impact assessments represent an active area of investigation, particularly in light of growing regulatory scrutiny on persistent organic pollutants.

The commercial availability of CAS 1805133-12-3 through specialized fine chemical suppliers caters to the needs of research institutions and pharmaceutical developers. Procurement-related searches often include terms like "high-purity fluorinated building blocks" and "custom synthesis of iodinated compounds," reflecting the compound's niche but crucial role in advanced chemical synthesis. Its pricing and scale-up feasibility remain common inquiries among process chemistry professionals.

In summary, 4,5-Bis(trifluoromethyl)-2-iodomandelic acid represents a multifaceted tool for modern chemical research, bridging pharmaceutical innovation, materials science, and methodological advances in organic synthesis. Its CAS registry number 1805133-12-3 ensures unambiguous identification in global research databases, while its structural features continue to inspire novel applications across multiple scientific disciplines.